27-Deoxyactein
27-Deoxyactein
26-Deoxyactein is a triterpenoid. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
264624-38-6
VCID:
VC0190949
InChI:
InChI=1S/C37H56O10/c1-18-12-37(30-33(6,47-30)17-43-37)46-21-13-32(5)23-9-8-22-31(3,4)24(45-29-28(41)27(40)20(39)15-42-29)10-11-35(22)16-36(23,35)14-25(44-19(2)38)34(32,7)26(18)21/h18,20-30,39-41H,8-17H2,1-7H3/t18-,20-,21+,22+,23+,24+,25-,26+,27+,28-,29+,30-,32+,33-,34-,35-,36+,37+/m1/s1
SMILES:
Molecular Formula:
C37H56O10
Molecular Weight:
660.8 g/mol
27-Deoxyactein
CAS No.: 264624-38-6
Natural Products
VCID: VC0190949
Molecular Formula: C37H56O10
Molecular Weight: 660.8 g/mol
CAS No. | 264624-38-6 |
---|---|
Product Name | 27-Deoxyactein |
Molecular Formula | C37H56O10 |
Molecular Weight | 660.8 g/mol |
IUPAC Name | [(1R,1'R,3'R,4S,4'R,5R,5'R,6'R,10'S,12'S,13'S,16'R,18'S,21'R)-1,4',6',12',17',17'-hexamethyl-18'-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyspiro[3,6-dioxabicyclo[3.1.0]hexane-4,8'-9-oxahexacyclo[11.9.0.01,21.04,12.05,10.016,21]docosane]-3'-yl] acetate |
Standard InChI | InChI=1S/C37H56O10/c1-18-12-37(30-33(6,47-30)17-43-37)46-21-13-32(5)23-9-8-22-31(3,4)24(45-29-28(41)27(40)20(39)15-42-29)10-11-35(22)16-36(23,35)14-25(44-19(2)38)34(32,7)26(18)21/h18,20-30,39-41H,8-17H2,1-7H3/t18-,20-,21+,22+,23+,24+,25-,26+,27+,28-,29+,30-,32+,33-,34-,35-,36+,37+/m1/s1 |
Standard InChIKey | GCMGJWLOGKSUGX-RBKCHLQLSA-N |
Isomeric SMILES | C[C@@H]1C[C@@]2([C@H]3[C@](O3)(CO2)C)O[C@@H]4[C@H]1[C@]5([C@@H](C[C@@]67C[C@@]68CC[C@@H](C([C@@H]8CC[C@H]7[C@@]5(C4)C)(C)C)O[C@H]9[C@@H]([C@H]([C@@H](CO9)O)O)O)OC(=O)C)C |
Canonical SMILES | CC1CC2(C3C(O3)(CO2)C)OC4C1C5(C(CC67CC68CCC(C(C8CCC7C5(C4)C)(C)C)OC9C(C(C(CO9)O)O)O)OC(=O)C)C |
Description | 26-Deoxyactein is a triterpenoid. It has a role as a metabolite. |
Synonyms | 26-deoxy-actein 26-deoxyactein 27-deoxyactein |
PubChem Compound | 10974362 |
Last Modified | Nov 11 2021 |
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